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Compound of Interest

Compound Name: Chlorphentermine

Cat. No.: B1668847 Get Quote

Essential Safety and Handling of
Chlorphentermine
For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential safety and logistical information

for the handling of Chlorphentermine, a serotonergic appetite suppressant of the

amphetamine family. Adherence to these guidelines is critical to ensure personal safety and

maintain a secure laboratory environment.

Hazard Identification and Classification
Chlorphentermine hydrochloride is classified as a hazardous substance. It is crucial to be

aware of its potential health effects.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[1]

Signal Word: Danger[1]
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Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is mandatory when handling

Chlorphentermine. The following PPE is required to minimize exposure.
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Area of Protection Required PPE
Specifications and
Rationale

Hand Protection
Double-gloving with chemical-

resistant gloves.

An inner nitrile glove and an

outer butyl rubber or neoprene

glove provide a robust barrier

against dermal absorption.[2] It

is recommended to change

gloves regularly, with intervals

of 30 to 60 minutes, or

immediately if they are

damaged or contaminated.[3]

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Goggles must protect against

chemical splashes. A full-face

shield is necessary when there

is a risk of splashing or aerosol

generation.[4]

Respiratory Protection
Air-purifying respirator (APR)

with appropriate cartridges.

A full-face APR with cartridges

rated for organic vapors and

particulates is necessary,

especially when handling the

compound as a powder or in

solution.[2]

Body Protection
Chemical-resistant lab coat or

coveralls.

A disposable gown made of a

non-porous material such as

polyethylene-coated

polypropylene is

recommended to protect

against accidental spills.[4][5]

Gowns should have long

sleeves and tight-fitting cuffs.

[4]

Foot Protection
Closed-toe, chemical-resistant

shoes.

Shoes must be fully enclosed

and made of a material that will

not absorb chemicals.[2]
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Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Chlorphentermine is critical to maintaining a safe

laboratory environment.

Preparation:

Before handling, ensure all required PPE is donned correctly.

Verify that the chemical fume hood is functioning properly.[1]

Assemble all necessary equipment and reagents within the fume hood to minimize

movement in and out of the controlled area.

Handling:

All work with Chlorphentermine should be conducted in a designated area, such as a

chemical fume hood, to minimize the risk of inhalation.[1]

Avoid the formation of dust and aerosols.[1]

Handle the compound gently to avoid creating dust.

Keep containers tightly sealed when not in use.

Storage:

Store Chlorphentermine in a cool, dry, well-ventilated area in a tightly sealed container.

The storage location should be clearly labeled, indicating the contents and associated

hazards.

It is a Schedule III drug in the United States.[6]

Emergency Procedures
In the event of an emergency, follow these procedures to mitigate harm.
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Emergency Situation Procedure

Skin Contact
Immediately wash the affected area with soap

and water.[7] Remove contaminated clothing.

Eye Contact

Immediately flush the affected eye with water or

isotonic eyewash for at least 15 minutes.[8]

Seek medical attention.

Inhalation

Move the affected person to fresh air. If they are

not breathing, give artificial respiration. Seek

medical attention.[9]

Ingestion

If the person is conscious, rinse their mouth with

water. Do NOT induce vomiting. Immediately

call a poison control center or seek medical

attention.[1][3]

Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

For minor spills:

Alert others in the area.

Wear appropriate PPE, including a respirator.

Cover the spill with an absorbent material to prevent the spread of dust.[1]

Carefully sweep or vacuum the material into a designated hazardous waste container. Do

not use air hoses for cleaning.

Clean the spill area with a detergent solution, followed by a rinse with water.[8]

Place all contaminated materials, including PPE, into a labeled hazardous waste container.

For major spills:
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Evacuate the area immediately.

Contact your institution's Environmental Health and Safety (EHS) department.

Caption: Workflow for responding to a Chlorphentermine spill.

Disposal Plan
All waste materials contaminated with Chlorphentermine must be treated as hazardous

waste.

Segregation: All waste, including contaminated PPE, disposable labware, and solutions

containing Chlorphentermine, must be segregated from other waste streams at the point of

generation.[10]

Containerization: Collect waste in a designated, sealed, and clearly labeled hazardous waste

container.[10]

Disposal Method: The required method of disposal for Chlorphentermine waste is through

an approved hazardous waste disposal plant, which typically involves incineration.[10][11]

Do not dispose of Chlorphentermine down the drain or in regular trash.

Regulatory Compliance: As a controlled substance, the disposal of Chlorphentermine is

regulated by the Drug Enforcement Administration (DEA) and may also be subject to

Environmental Protection Agency (EPA) regulations. The DEA's "non-retrievable" standard

must be met, meaning the substance is rendered unusable.[10] Always consult your

institution's EHS department to ensure compliance with all federal, state, and local

regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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